![molecular formula C19H15N5O2S B2673448 2-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiazole-4-carboxamide CAS No. 1706400-96-5](/img/structure/B2673448.png)
2-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiazole-4-carboxamide
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Description
2-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C19H15N5O2S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Derivatives
Synthesis of Tetrahydropyrimidine and Thiazolo Derivatives : A study utilized a similar compound as a key intermediate for synthesizing new tetrahydropyrimidine-2-thione and their thiazolo derivatives. These compounds were evaluated based on elemental and spectral data, showcasing the diverse potential in creating novel heterocyclic compounds with varied biological activities (Fadda et al., 2013).
Anticancer Activity of Substituted Benzamides : Research into substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against several cancer cell lines. This highlights the therapeutic potential of structurally complex thiazole derivatives in oncology (Ravinaik et al., 2021).
Biological Activities of Oxadiazole and Thiazole Derivatives
Antimycobacterial Activity : Pyridines and pyrazines substituted with 1,2,4-oxadiazole-5-ones showed promising activity against Mycobacterium tuberculosis, indicating the potential of oxadiazole derivatives in developing new antimycobacterial agents (Gezginci et al., 1998).
Antibacterial Activity : A study on 1,3,4-oxadiazole thioether derivatives containing different moieties demonstrated good antibacterial activities, suggesting their use in combating bacterial infections (Song et al., 2017).
Properties
IUPAC Name |
2-methyl-N-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N5O2S/c1-12-21-16(11-27-12)19(25)22-15-7-3-2-5-13(15)9-17-23-18(24-26-17)14-6-4-8-20-10-14/h2-8,10-11H,9H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTGWRUKLADUXIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.